1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis-

• CAS RN: 152246-70-3
• Molecular Formula: C18H34O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: (3R,4S)-3-hydroxy-4-propan-2-ylcyclohexene-1-carbaldehyde
• InChI: InChI=1S/C10H16O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h5-7,9-10,12H,3-4H2,1-2H3/t9-,10-/m0/s1
• InChI Key: ZPACRXLIAKZISA-UWVGGRQHSA-N
• Isomeric SMILES: CC(C)[C@@H]1CCC(=C[C@@H]1O)C=O
• SMILES: CC(C)C1CCC(=CC1O)C=O
• synonyms: eucamalol; eucamalol, (trans-(+))-isome

Description

1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis- is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly referred to as "cis-ITC" and is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthetic Applications in Organic Chemistry

• Synthesis of Derivatives and Intermediates: The compound serves as an intermediate in the synthesis of various chemicals. For example, Rigby et al. (2003) detailed its role as an intermediate in the formation of products like acetal and thioacetal through addition to CO, hydrolysis, rearrangements, and ring-opening reactions (H. L. Rigby et al., 2003).
• Investigation of Photo-Induced Reactions: Leong et al. (1973) explored the photo-induced addition of acetic acid to derivatives of cyclohexene, showcasing the reactivity and potential applications of such compounds in photochemistry (T. Leong et al., 1973).

Analytical and Chemical Properties Studies

• Analytical Method Development: Zakrzewski et al. (2013) developed a spectrophotometric method for determining 3-cyclohexene-1-carboxaldehyde and its derivatives, highlighting the compound's significance in analytical chemistry (R. Zakrzewski et al., 2013).
• Exploration of Stereochemistry: Sakai et al. (1991) studied the formation of conformational diastereoisomers involving a cis-cyclohexane-1,2-diol moiety, indicating the compound's role in understanding stereochemical aspects (K. Sakai et al., 1991).